Cas no 28657-41-2 (3-chloro-6-(thiophen-2-yl)pyridazine)

• Product Name: 3-chloro-6-(thiophen-2-yl)pyridazine
• CAS No: 28657-41-2
• MF: C₈H₅ClN₂S
• MW: 196.656698942184
• MDL: MFCD00114988
• CID: 2929026
• PubChem ID: 6404701
• Update Time: 2025-05-22

3-chloro-6-(thiophen-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(thiophen-2-yl)pyridazine
• EN300-108780
• SMR000337127
• 3-Chloro-6-thiophene-2-yl-pyridazine
• MFCD00114988
• DB-379006
• STL284706
• SCHEMBL1781624
• 3-chloro-6-thiophen-2-yl-pyridazine
• MLS000721498
• 3-chloro-6-thiophen-2-ylpyridazine
• BS-3578
• AKOS004911845
• CHEMBL1346559
• HMS2590E08
• F1967-0415
• 3-(Thien-2-yl)-6-chloropyridazine
• PWPOARFRZDKKHN-UHFFFAOYSA-N
• 8P-502S
• 3-chloro-6-(2-thienyl)pyridazine
• 28657-41-2
• Pyridazine, 3-chloro-6-(2-thienyl)-

• MDL： MFCD00114988
• Inchi： 1S/C8H5ClN2S/c9-8-4-3-6(10-11-8)7-2-1-5-12-7/h1-5H
• InChI Key： PWPOARFRZDKKHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CS2)N=N1

Computed Properties

• Exact Mass: 195.9861970Da
• Monoisotopic Mass: 195.9861970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Additional information on 3-chloro-6-(thiophen-2-yl)pyridazine

Comprehensive Overview of 3-Chloro-6-(thiophen-2-yl)pyridazine (CAS No. 28657-41-2): Properties, Applications, and Industry Insights

3-Chloro-6-(thiophen-2-yl)pyridazine (CAS No. 28657-41-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridazine core with a thiophene substituent, offering versatile reactivity for synthetic modifications. This article delves into its physicochemical properties, synthesis routes, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s molecular formula, C₈H₅ClN₂S, reflects its balanced lipophilicity and electronic properties, making it a valuable intermediate in medicinal chemistry. Researchers highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology drug development. Recent studies also explore its role in catalysis and material science, particularly in organic electronics, where thiophene derivatives are pivotal for conductive polymers.

Synthesis of 3-Chloro-6-(thiophen-2-yl)pyridazine typically involves palladium-catalyzed cross-coupling reactions, aligning with the industry’s shift toward sustainable methodologies. A 2023 Journal of Organic Chemistry report emphasized optimizing yields via microwave-assisted synthesis, reducing energy consumption by 40%—a nod to the green chemistry movement. Such advancements resonate with ESG (Environmental, Social, and Governance) trends dominating corporate R&D agendas.

From an SEO perspective, users frequently search for "pyridazine derivatives in drug design" or "thiophene-based compounds applications," reflecting growing interest in niche heterocycles. Addressing these queries, this compound’s bioisosteric potential—replacing benzene rings with thiophene to enhance metabolic stability—is a key discussion point. Additionally, its low toxicity profile (per OECD guidelines) makes it attractive for crop protection formulations, a sector increasingly leveraging computational modeling to accelerate discovery.

In material science, the compound’s π-conjugated system enables applications in OLEDs and sensors. A 2022 Advanced Materials study demonstrated its utility in fluorescence probes for metal ion detection, addressing environmental monitoring needs. This aligns with global demand for smart materials, a term with 200% YoY search growth per Google Trends.

Regulatory compliance is another critical aspect. While 28657-41-2 isn’t classified as hazardous under GHS, proper handling protocols (e.g., PPE for dust control) are recommended. Analytical methods like HPLC-MS and NMR ensure purity, a priority for buyers seeking >98% purity—a common filter in procurement databases.

Future prospects include exploring machine learning to predict novel derivatives, a trend fueled by platforms like AlphaFold. As industries merge cheminformatics with automation, 3-Chloro-6-(thiophen-2-yl)pyridazine exemplifies how traditional compounds gain relevance through technological synergy.